Cas no 20020-02-4 (Naphthalene,1,2,3,4-tetrachloro-)

• Product name: Naphthalene,1,2,3,4-tetrachloro-
• CAS No: 20020-02-4
• MF: C₁₀H₄Cl₄
• MW: 265.950758934021
• CID: 269597
• PubChem ID: 29910

Naphthalene,1,2,3,4-tetrachloro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1,2,3,4-tetrachloro-
• 1,2,3,4-Tetrachloronaphthalene
• 1,2,3,4-Tetrachlornaphthalin
• 1,2,3,4-tetrachloro
• 1,2,3,4-tetrachloro-1,2,3,4-tetrahydro-naphthalene
• 1,2,3,4-tetrachloronaphtalene
• 1,2,3,4-tetrachloro-naphthalene
• 1,2,3,4-TETRACHLORONAPHTHALENE 10 µG
• ML IN ISO-OCTANE
• PCN-27
• Tetrachloronapthalene.
• CCRIS 5937
• InChI=1/C10H4Cl4/c11-7-5-3-1-2-4-6(5)8(12)10(14)9(7)13/h1-4
• J-012949
• 365DE4737Q
• 1,2,3,4-Tetrachloronaphthalene 10 microg/mL in Isooctane
• UNII-365DE4737Q
• NSC 524443
• NS00098503
• NSC-524443
• Disodiumsuccinatehexahydrate
• AI3-26504
• DTXSID5026095
• NAQWICRLNQSPPW-UHFFFAOYSA-N
• NSC524443
• Napthalene, 1,2,3,4-tetrachloro-
• HSDB 4283
• 1335-88-2
• AKOS015849892
• Q27256527
• 1,2,3,4-Tetrachloronaphthalene 100 microg/mL in Cyclohexane
• C10H4Cl4
• Naphthalene, 1,2,3,4-tetrachloro-
• SCHEMBL526943
• 1,2,3,4-TETRACHLORONAPHTHALENE [HSDB]
• 20020-02-4
• 1,2,3,4-Tetrachloronaphthalene 100 microg/mL in Nonane
• TETRACHLORONAPHTHALENE, 1,2,3,4-

• MDL： MFCD00021410
• Inchi： InChI=1S/C10H4Cl4/c11-7-5-3-1-2-4-6(5)8(12)10(14)9(7)13/h1-4H
• InChI Key： NAQWICRLNQSPPW-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=C(C(=C2Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 263.90700
• Monoisotopic Mass: 263.907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0

Experimental Properties

• Color/Form: 淡 棕色结晶固体
• Density: 1.552
• Melting Point: 196°C
• Boiling Point: 360° F (NTP, 1992)
• Flash Point: -18 °C
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 0.00000
• LogP: 5.45340

Naphthalene,1,2,3,4-tetrachloro- Security Information

• Hazardous Material transportation number：UN 1145 3/PG 2
• Hazard Category Code： 11-38-50/53-65-67-20
• Safety Instruction： 60-61-62
• Hazardous Material Identification：
• Safety Term：60-61-62
• Risk Phrases：R26; R27; R28
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Naphthalene,1,2,3,4-tetrachloro- Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Chloronaphthalenes

Additional information on Naphthalene,1,2,3,4-tetrachloro-

Chemical Profile of Naphthalene,1,2,3,4-tetrachloro- (CAS No. 20020-02-4)

Naphthalene,1,2,3,4-tetrachloro-, identified by the chemical abstracts service number CAS No. 20020-02-4, is a significant organochlorine compound with a well-documented history in chemical synthesis and industrial applications. This compound, characterized by its fully chlorinated naphthalene structure, has garnered attention in recent years due to its unique reactivity and potential utility in advanced material science and pharmaceutical research.

The molecular structure of Naphthalene,1,2,3,4-tetrachloro- consists of two benzene-like rings fused together, with each carbon atom in the naphthalene core substituted by a chlorine atom. This high degree of chlorination imparts distinct electronic and steric properties to the molecule, making it a versatile intermediate in organic synthesis. The presence of four chlorine atoms enhances the compound's reactivity towards nucleophilic substitution reactions, which is a key feature exploited in various synthetic pathways.

In the realm of modern chemical research, Naphthalene,1,2,3,4-tetrachloro- has been explored for its potential applications in the development of advanced polymers and liquid crystals. The chlorine atoms introduce polarity into the otherwise nonpolar naphthalene structure, facilitating interactions with other functional groups and enabling the design of novel materials with tailored properties. Recent studies have demonstrated its utility in synthesizing high-performance thermoplastics and elastomers that exhibit enhanced thermal stability and mechanical strength.

Furthermore, the compound has found relevance in pharmaceutical research due to its ability to act as a precursor for biologically active molecules. Researchers have leveraged the reactivity of Naphthalene,1,2,3,4-tetrachloro- to develop intermediates for antifungal and antiviral agents. The chlorine-substituted naphthalene core can be modified through selective functionalization to produce derivatives with specific pharmacological targets. For instance, studies have shown that certain chlorinated naphthalenes exhibit inhibitory effects on fungal enzymes, suggesting their potential as lead compounds in antifungal drug development.

The synthesis of Naphthalene,1,2,3,4-tetrachloro- typically involves the chlorination of naphthalene using chlorine gas or chlorinating agents such as sulfuryl chloride under controlled conditions. The reaction is often conducted in the presence of catalysts to improve yield and selectivity. Advances in catalytic systems have enabled more efficient and environmentally friendly synthetic routes for this compound. For example, transition metal-catalyzed chlorination reactions have been optimized to minimize byproduct formation and reduce energy consumption.

From an industrial perspective, Naphthalene,1,2,3,4-tetrachloro- plays a role in specialty chemical manufacturing where it serves as a building block for various applications. Its derivatives are used in dyes, pigments, and corrosion inhibitors due to their stability and reactivity. The compound's ability to form stable complexes with metals has also been exploited in coordination chemistry research. These complexes exhibit interesting photophysical properties that are being investigated for use in optoelectronic devices.

The environmental impact of Naphthalene,1,2,3,4-tetrachloro- is an area of ongoing research. While chlorinated aromatic compounds are known for their persistence in the environment， recent studies have focused on developing greener synthetic methods to mitigate their ecological footprint。 Biocatalytic approaches， such as the use of enzymes to facilitate selective chlorination， offer promising alternatives to traditional chemical processes。 These methods not only reduce waste generation but also minimize hazardous byproducts， aligning with sustainable chemistry principles。

In conclusion， Naphthalene,1,2,3,4-tetrachloro- (CAS No. 20020-02-4) is a multifaceted compound with significant applications across multiple industries。 Its unique structural features make it valuable for synthesizing advanced materials， pharmaceutical intermediates， and specialty chemicals。 Ongoing research efforts are focused on optimizing its production methods while addressing environmental concerns， ensuring that its benefits can be harnessed responsibly for future technological advancements。